N-[2-(4-tert-butylphenyl)-4-oxo-4H-chromen-6-yl]-2-fluorobenzamide

• IUPAC Name: N-[2-(4-tert-butylphenyl)-4-oxochromen-6-yl]-2-fluorobenzamide
• InChI: InChI=1S/C26H22FNO3/c1-26(2,3)17-10-8-16(9-11-17)24-15-22(29)20-14-18(12-13-23(20)31-24)28-25(30)19-6-4-5-7-21(19)27/h4-15H,1-3H3,(H,28,30)
• InChI Key: AZTBSTWTWIOZMD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C=CC(=C3)NC(=O)C4=CC=CC=C4F
• Molecular Formula: C26H22FNO3
• Molecular Weight: 415.5 g/mol

Description

N-[2-(4-tert-butylphenyl)-4-oxo-4H-chromen-6-yl]-2-fluorobenzamide, also known as TBCA, is a chemical compound that has been extensively researched for its potential therapeutic applications. TBCA is a synthetic derivative of chromen-4-one, which is a class of compounds known for their anti-inflammatory and anti-cancer properties.

Scientific Research Applications

GPR35 Agonists Development

A study highlights the development of a potent and selective GPR35 agonist, where related compounds to N-[2-(4-tert-butylphenyl)-4-oxo-4H-chromen-6-yl]-2-fluorobenzamide were synthesized and evaluated. This research focused on understanding the binding affinities and functionalities of these compounds as GPR35 agonists, offering insights into receptor-ligand interactions and potential therapeutic applications (Thimm et al., 2013).

Fluorescence and Material Sciences

A study on the enhanced fluorescence properties of stilbene-containing alternating copolymers, which share structural similarities with N-[2-(4-tert-butylphenyl)-4-oxo-4H-chromen-6-yl]-2-fluorobenzamide, demonstrates the potential of such compounds in developing light-emitting materials. This research provides a foundation for the design of novel fluorescent materials with potential applications in diagnostics and therapeutics (Jing Huang et al., 2018).

Anticancer Research

Compounds structurally related to N-[2-(4-tert-butylphenyl)-4-oxo-4H-chromen-6-yl]-2-fluorobenzamide have been evaluated for their cytotoxic activity against various cancer cell lines, demonstrating their potential as anticancer agents. This research underscores the importance of chromen derivatives in developing new therapeutic strategies for cancer treatment (T. Raj et al., 2010).

Antimicrobial Agents

Research into the synthesis and antimicrobial activity of new fluorobenzamides, including structures analogous to N-[2-(4-tert-butylphenyl)-4-oxo-4H-chromen-6-yl]-2-fluorobenzamide, reveals their potential as antimicrobial agents. These studies contribute to the ongoing search for novel antimicrobial compounds to combat resistant strains of bacteria and fungi (N. Desai et al., 2013).

Antitubercular Agents

The design and synthesis of benzocoumarin-pyrimidine hybrids, related to N-[2-(4-tert-butylphenyl)-4-oxo-4H-chromen-6-yl]-2-fluorobenzamide, as novel antitubercular agents, highlight the role of these compounds in addressing tuberculosis. These studies not only demonstrate the compounds' efficacy against Mycobacterium tuberculosis but also their potential for further development as therapeutic agents (D. Reddy et al., 2015).